2,2,4,4,6,6-Hexamethylheptane

• IUPAC Name: 2,2,4,4,6,6-hexamethylheptane
• InChI: InChI=1S/C13H28/c1-11(2,3)9-13(7,8)10-12(4,5)6/h9-10H2,1-8H3
• InChI Key: LIMYLTFOQJHNJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)CC(C)(C)C
• Molecular Formula: C13H28
• DSSTOX Substance ID: DTXSID70383534
• Molecular Weight: 184.36 g/mol
• CAS No.: 34701-49-0

Description

2,2,4,4,6,6-Hexamethylheptane is a useful research compound. Its molecular formula is C13H28 and its molecular weight is 184.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ab Initio Conformational Studies

• Research Context : Studies on molecular conformations of related compounds like dioxolane, dioxane, and 2,3-dioxabicyclo heptane have been conducted. These studies involve optimizing geometries and comparing results with experimental data, offering insights relevant to compounds like 2,2,4,4,6,6-Hexamethylheptane (R. Mosquera et al., 1991).

Metal Alkanoates in Materials Science

• Applications : Metal alkanoates, particularly those with medium-sized carbon chains, are extensively used in materials science. They serve as precursors in various industries, including catalysts for polymerization and the painting industry. This review provides insights that may be applicable to understanding the role of similar branched alkanes in materials science (Shashank Mishra et al., 2007).

Isomerization Over Palladium–Zeolite Catalyst

• Kinetic Study : Research on the isomerization of heptane isomers over palladium-zeolite catalysts reveals the reaction paths and mechanisms, which could be relevant to understanding the behavior of this compound under similar conditions (T. Sakai et al., 1975).

Hydroisomerization on Pd/SAPO Molecular Sieves

• Catalytic Properties : The study explores the hydroconversion of n-heptane and its isomers over Pd/SAPO catalysts, focusing on activity, selectivity, and acid site concentration. Insights from this research might apply to the catalytic behavior of this compound (M. Höchtl et al., 2000).

Copper(II) Chelates and Their Properties

• Chemical Synthesis : Studies on the synthesis and properties of Copper(II) chelates with heptane-2,4,6-trione and its derivatives offer valuable information for similar compounds. The structural and spectroscopic data could be extrapolated to understand the properties of this compound (Fumio Sagara et al., 1972).

Structural Variation in Heterometallic Heptanuclear Clusters

• Synthesis Conditions : Research on the synthesis of Hheb complexes under varying pH and temperature conditions demonstrates the structural sensitivity of these systems. This may provide insights into the potential applications of this compound in forming complex molecular structures (Shuhua Zhang et al., 2014).

Safety and Hazards

The safety data sheet for a similar compound, 2,2,4,6,6-Pentamethylheptane, indicates that it is a flammable liquid and vapor and may be fatal if swallowed and enters airways. It’s important to note that safety data can vary between similar compounds, so this information may not fully apply to 2,2,4,4,6,6-Hexamethylheptane.